Cas no 1353970-99-6 (1-(3-iodopyrrolidin-1-yl)ethan-1-one)

• Product Name: 1-(3-iodopyrrolidin-1-yl)ethan-1-one
• CAS No: 1353970-99-6
• MF: C₆H₁₀INO
• MW: 239.054173946381
• MDL: MFCD21097876
• CID: 2091347
• PubChem ID: 66569146
• Update Time: 2024-11-02

1-(3-iodopyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Iodopyrrolidin-1-yl)ethanone
• 1-(3-iodopyrrolidin-1-yl)ethan-1-one
• SB50066
• SCHEMBL2601120
• DB-225654
• CS-0272176
• 1-(3-iodo-pyrrolidin-1-yl)ethanone
• Z1486011417
• 1-(3-Iodo-pyrrolidin-1-yl)-ethanone
• AKOS024462976
• 1353970-99-6

• MDL： MFCD21097876
• Inchi： 1S/C6H10INO/c1-5(9)8-3-2-6(7)4-8/h6H,2-4H2,1H3
• InChI Key： AJCWBWLVIQIHHI-UHFFFAOYSA-N
• SMILES： IC1CN(C(C)=O)CC1

Computed Properties

• Exact Mass: 238.98071g/mol
• Monoisotopic Mass: 238.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines